molecular formula C8H11NO B085904 N-(4-Ethylphenyl)hydroxylamine CAS No. 14546-38-4

N-(4-Ethylphenyl)hydroxylamine

Cat. No. B085904
CAS RN: 14546-38-4
M. Wt: 137.18 g/mol
InChI Key: WHEWNUKTGUEMKA-UHFFFAOYSA-N
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Description

N-(4-Ethylphenyl)hydroxylamine is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is commonly referred to as EPONHA and has been found to have various applications in the field of chemistry and biology.

Scientific Research Applications

EPONHA has been extensively used in scientific research due to its ability to act as a radical scavenger. This compound has been found to be effective in protecting cells from oxidative stress and reducing DNA damage. It has also been found to have anti-inflammatory properties and can inhibit the production of reactive oxygen species (ROS).

Mechanism Of Action

EPONHA acts as a radical scavenger by donating a hydrogen atom to free radicals, thereby neutralizing them. This process helps to prevent oxidative damage to cells and reduces inflammation. EPONHA has also been found to inhibit the activity of enzymes that produce ROS, further reducing oxidative stress.

Biochemical And Physiological Effects

EPONHA has been found to have various biochemical and physiological effects. It has been shown to reduce lipid peroxidation and increase the activity of antioxidant enzymes. EPONHA has also been found to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines. Additionally, EPONHA has been found to have neuroprotective properties and can reduce oxidative damage in the brain.

Advantages And Limitations For Lab Experiments

EPONHA has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also relatively inexpensive compared to other radical scavengers. However, EPONHA has some limitations. It has a short half-life and can degrade quickly in biological systems. It also has low solubility in water, which can limit its use in certain experiments.

Future Directions

EPONHA has several potential future directions for scientific research. One area of interest is its potential as a therapeutic agent for various diseases. EPONHA has been found to have neuroprotective properties and could be used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, EPONHA has been found to have anti-inflammatory properties and could be used to treat inflammatory diseases such as arthritis. Further research is needed to explore these potential therapeutic applications of EPONHA.
Conclusion:
In conclusion, EPONHA is a unique compound that has been extensively used in scientific research due to its radical scavenging properties. It has several potential applications in the field of chemistry and biology and has been found to have various biochemical and physiological effects. While it has some limitations, EPONHA has several advantages for lab experiments and has potential future directions for scientific research.

Synthesis Methods

EPONHA can be synthesized through the reduction of nitrobenzene using sodium sulfide and ethyl iodide. The reaction takes place in an alkaline medium and results in the formation of EPONHA as a white solid. The purity of the compound can be increased through recrystallization.

properties

CAS RN

14546-38-4

Product Name

N-(4-Ethylphenyl)hydroxylamine

Molecular Formula

C8H11NO

Molecular Weight

137.18 g/mol

IUPAC Name

N-(4-ethylphenyl)hydroxylamine

InChI

InChI=1S/C8H11NO/c1-2-7-3-5-8(9-10)6-4-7/h3-6,9-10H,2H2,1H3

InChI Key

WHEWNUKTGUEMKA-UHFFFAOYSA-N

SMILES

CCC1=CC=C(C=C1)NO

Canonical SMILES

CCC1=CC=C(C=C1)NO

Other CAS RN

14546-38-4

synonyms

Benzenamine, 4-ethyl-N-hydroxy- (9CI)

Origin of Product

United States

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